Cas no 1383625-22-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• CAS No: 1383625-22-6
• MF: C₁₂H₁₅BF₃NO₂
• MW: 273.059213876724
• MDL: MFCD13182147
• CID: 4592953
• PubChem ID: 56924434
• Update Time: 2024-11-02

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• 2-Trifluoromethyl-pyridine-3-boronic acid pinacol ester
• 2-(TRIFLUOROMETHYL)PYRIDINE-3-BORONIc acid PINACOL ESTER
• 2-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• MB12941
• 2-Trifluoromethylpyridine-3-boronic acid pinacol ester
• G63589
• SCHEMBL9955932
• 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• 2-Trifluoromethyl-pyridine-3-boronicacidpinacolester
• MFCD13182147
• EN300-1425788
• 1383625-22-6
• CS-0136070
• Z2044755539
• DB-150694
• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine

• MDL： MFCD13182147
• Inchi： 1S/C12H15BF3NO2/c1-10(2)11(3,4)19-13(18-10)8-6-5-7-17-9(8)12(14,15)16/h5-7H,1-4H3
• InChI Key： BEDDMOXMVCQKNJ-UHFFFAOYSA-N
• SMILES： FC(C1C(B2OC(C)(C)C(C)(C)O2)=CC=CN=1)(F)F

Computed Properties

• Exact Mass: 273.1147934 g/mol
• Monoisotopic Mass: 273.1147934 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• Molecular Weight: 273.06